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Compound of Interest

Compound Name: Boroxine, diethyl methyl-

Cat. No.: B15407467

An in-depth analysis for researchers, scientists, and drug development professionals.

The compound "diethyl methylboroxine" does not correspond to a standard chemical entity with
an available CAS number or Safety Data Sheet (SDS). The nomenclature is ambiguous. A
boroxine is a six-membered ring composed of alternating boron and oxygen atoms with organic
substituents on the boron atoms. "Diethyl methylboroxine" could theoretically describe a
boroxine ring with two ethyl groups and one methyl group, but this specific compound is not
commercially available or well-documented in the chemical literature.

This guide will, therefore, focus on two closely related and commercially significant
organoboron compounds that researchers may be seeking when using this ambiguous term:
Trimethylboroxine and Diethylmethoxyborane. Both compounds are valuable reagents in
organic synthesis and drug discovery.

Section 1: Trimethylboroxine

Trimethylboroxine is the cyclic trimer of methylboronic acid and a common reagent for
introducing methyl groups in organic synthesis.

Chemical Structure:

Caption: Molecular structure of Trimethylboroxine.

Quantitative Data
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Property Value Reference
CAS Number 823-96-1 [1]
Molecular Formula CsH9B303 [2]
Molecular Weight 125.53 g/mol [2]
Boiling Point 78-80 °C [2]
Melting Point -38 °C [2]
Density 0.898 g/mL at 25 °C [2]
Refractive Index n20/D 1.362 [2]
Flash Point -9 °C (15.8 °F) - closed cup [2]

Safety Data Sheet Summary

Hazards:
» Highly flammable liquid and vapor.
o Causes severe skin burns and eye damage.

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.
o Wear protective gloves, protective clothing, eye protection, and face protection.

e |IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.

e |IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

Experimental Protocols
1.3.1 Palladium-Catalyzed Methylation of Aryl Halides
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Trimethylboroxine is an effective methylating agent in Suzuki-Miyaura coupling reactions.[2][3]

» Reaction Conditions: A study describes the methylation of various aryl electrophiles using
trimethylboroxine. For instance, the reaction of an aryl halide (1 equivalent) with
trimethylboroxine (1.75 equivalents) is carried out in the presence of a palladium catalyst
(e.g., [Pd(allyl)CI]z at 5 mol%) and a phosphine ligand (e.g., dppb at 20 mol%) with a base
such as CsF (2 equivalents) in a solvent like dioxane at 160 °C for 24 hours under a nitrogen
atmosphere.[1]

1.3.2 Preparation of CBS Catalysts

Trimethylboroxine is used in the synthesis of Corey-Bakshi-Shibata (CBS) catalysts, which are
employed for asymmetric reductions of ketones.[2][3]

o General Procedure: The synthesis involves the reaction of trimethylboroxine with a chiral
prolinol derivative. For example, a reliable procedure involves the reaction of
trimethylboroxine with diphenylprolinol.[4]

Section 2: Diethylmethoxyborane

Diethylmethoxyborane, also known as diethylborinic acid methyl ester, is a versatile reagent in
organic synthesis, particularly for diastereoselective reductions.

Chemical Structure:

CH2CH3 CH2CH3 OCH3

Click to download full resolution via product page

Caption: Molecular structure of Diethylmethoxyborane.

Quantitative Data
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Property Value Reference
CAS Number 7397-46-8 [5]
Molecular Formula CsH13BO [5]
Molecular Weight 99.97 g/mol [5]
Boiling Point 83.2 °C at 760 mmHg [6]
Density 0.717 g/cm3 [6]
Refractive Index n20/D 1.387 [6]
Flash Point -6.7 °C (20 °F) [6]

Safety Data Sheet Summary

The safety data for diethylmethoxyborane is often provided for its solutions, typically in THF.

Hazards (for 1.0M solution in THF):

Highly flammable liquid and vapor.[7]

o Pyrophoric liquid.[7]

o Harmful if swallowed.[7]

» Causes severe skin burns and eye damage.[7]

e May cause respiratory irritation and drowsiness or dizziness.[7]
» Suspected of causing cancer.[7]

Precautionary Measures:

o Keep away from heat, sparks, open flames, and hot surfaces.[7]
» Keep container tightly closed and handle under inert gas.[7]

o Wear protective gloves, protective clothing, eye protection, and face protection.[7]
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e |IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[7]

e |IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

Experimental Protocols

2.3.1 Synthesis of Diethylmethoxyborane
A patented method describes the preparation of diethylmethoxyborane.[8]

e Procedure: In a reaction flask under a nitrogen atmosphere, magnesium turnings and a
solution of boron trifluoride etherate in an ether solvent are placed. An ether solution of
bromoethane is added dropwise to form ethylmagnesium bromide (a Grignard reagent),
which then reacts in situ with boron trifluoride to produce triethylborane. Subsequently, an
ether solution of methanol is added dropwise to the triethylborane. The reaction mixture is
stirred, and an organic amine stabilizer is added. The resulting solution is separated from the
solid byproducts and can be further purified by low-temperature crystallization to remove

impurities.[8]
2.3.2 Diastereoselective Reduction of 3-Hydroxy Ketones

Diethylmethoxyborane is used in conjunction with a reducing agent, such as sodium
borohydride, for the diastereoselective reduction of 3-hydroxy ketones to syn-1,3-diols. This

method is notably applied in the synthesis of statins.[9]

o Workflow:

Sodium Borohydride

Diethylmethoxyborane

. + . .
Diethylmethoxyborane »| Boronate Intermediate Sodium Borohydride »| syn-1,3-Diol

B-Hydroxy Ketone
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Caption: Workflow for diastereoselective reduction.

Conclusion

While the term "diethyl methylboroxine" is not standard, this guide provides comprehensive
technical information on two highly relevant and commercially available organoboron reagents:
trimethylboroxine and diethylmethoxyborane. The data presented, including physical
properties, safety information, and experimental protocols, is intended to be a valuable
resource for researchers and professionals in the fields of chemistry and drug development. It
is crucial to consult the full Safety Data Sheet before handling these reactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b15407467#diethyl-methylboroxine-cas-number-
and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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